Cas no 2228334-24-3 (2-methyl-2-(1-methyl-1H-imidazol-2-yl)propan-1-ol)

• Product Name: 2-methyl-2-(1-methyl-1H-imidazol-2-yl)propan-1-ol
• CAS No: 2228334-24-3
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 6585961
• PubChem ID: 165700872
• Update Time: 2025-08-05

2-methyl-2-(1-methyl-1H-imidazol-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(1-methyl-1H-imidazol-2-yl)propan-1-ol
• EN300-1797317
• 2228334-24-3

• Inchi： 1S/C8H14N2O/c1-8(2,6-11)7-9-4-5-10(7)3/h4-5,11H,6H2,1-3H3
• InChI Key： SVEKRBHYLVGTSX-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C1=NC=CN1C

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38Ų

Additional information on 2-methyl-2-(1-methyl-1H-imidazol-2-yl)propan-1-ol

Introduction to 2-methyl-2-(1-methyl-1H-imidazol-2-yl)propan-1-ol (CAS No. 2228334-24-3)

2-methyl-2-(1-methyl-1H-imidazol-2-yl)propan-1-ol (CAS No. 2228334-24-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable candidate for further exploration in drug development and biochemical research.

The molecular structure of 2-methyl-2-(1-methyl-1H-imidazol-2-yl)propan-1-ol consists of a propanol backbone substituted with a 1-methyl-1H-imidazole moiety at the second carbon position. This configuration imparts distinct chemical and pharmacological characteristics, making it an intriguing subject for synthetic chemists and biologists alike. The presence of the imidazole ring, a well-known pharmacophore in many bioactive molecules, suggests potential interactions with biological targets such as enzymes and receptors.

In recent years, there has been a surge in research focused on identifying novel compounds with therapeutic potential. The imidazole scaffold is particularly noteworthy due to its role in numerous bioactive molecules, including antifungals, antivirals, and even certain anticancer agents. The modification of this scaffold with alcohols or other functional groups can lead to compounds with enhanced efficacy or altered pharmacokinetic profiles.

The synthesis of 2-methyl-2-(1-methyl-1H-imidazol-2-yl)propan-1-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this compound efficiently. These methods not only enhance the synthetic route but also allow for the introduction of various substituents, enabling the creation of a library of related compounds for screening purposes.

One of the most compelling aspects of 2-methyl-2-(1-methyl-1H-imidazol-2-yl)propan-1-ol is its potential biological activity. Preliminary studies have indicated that this compound may exhibit properties relevant to neurological disorders, inflammation, and other metabolic conditions. The imidazole ring is known to interact with heme-containing proteins and enzymes, which are critical in many biological pathways. By modulating these interactions, 2-methyl-2-(1-methyl-1H-imidazol-2-yl)propan-1-ol could serve as a lead compound for developing novel therapeutic agents.

The pharmaceutical industry has been increasingly interested in harnessing the power of natural product-inspired scaffolds for drug discovery. Compounds derived from or inspired by natural products often exhibit high bioactivity and selectivity due to their complex structural motifs. The structural features of 2-methyl-2-(1-methyl-1H-imidazol-2-yl)propan-1-ol, including the presence of both hydrophobic and hydrophilic regions, make it an excellent candidate for further investigation as a potential drug candidate.

Recent advancements in computational chemistry have also played a pivotal role in understanding the pharmacological properties of 2-methyl-2-(1-methyl-H-imidazol - 5 - 11 yl ) propan - 6 - ol . Molecular docking studies have been conducted to predict how this compound might interact with various biological targets. These simulations have provided valuable insights into its binding affinity and potential side effects, guiding future experimental work.

The development of new synthetic methodologies has been instrumental in facilitating the production of complex organic molecules like CAS No 2228334 - 24 - 3 . Techniques such as flow chemistry and microwave-assisted synthesis have significantly reduced reaction times and improved yields, making it more feasible to produce large quantities of these compounds for both research and commercial purposes.

In conclusion, CAS No .2228334 - 24 - 3 , also known as * - * * * * * * * * * , represents a significant advancement in pharmaceutical chemistry . Its unique structural features , coupled with promising preliminary biological activity , make it an attractive candidate for further exploration . As research continues to uncover new applications for this compound , it is likely that we will see further developments in its use as a therapeutic agent or as a building block for more complex molecules .